2-{(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl}-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile

• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2-[(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl]-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C20H18N4O2/c1-13-9-15(12-26-2)17(10-21)20(23-13)24-22-11-18-16-6-4-3-5-14(16)7-8-19(18)25/h3-9,11,25H,12H2,1-2H3,(H,23,24)/b22-11+
• InChI Key: GYUQUMSZAYZNJT-SSDVNMTOSA-N
• Isomeric SMILES: CC1=CC(=C(C(=N1)N/N=C/C2=C(C=CC3=CC=CC=C32)O)C#N)COC
• Canonical SMILES: CC1=CC(=C(C(=N1)NN=CC2=C(C=CC3=CC=CC=C32)O)C#N)COC

Description

2-{(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl}-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile is a complex organic compound that features a naphthalene ring, a pyridine ring, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl}-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile typically involves the following steps:

Formation of the hydrazone: The reaction between 2-hydroxynaphthaldehyde and hydrazine hydrate in ethanol under reflux conditions forms the hydrazone intermediate.

Cyclization: The hydrazone intermediate is then reacted with 4-(methoxymethyl)-6-methylpyridine-3-carbonitrile in the presence of a base such as sodium ethoxide to form the final product.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. scaling up the laboratory synthesis would involve optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group on the naphthalene ring can undergo oxidation to form a ketone.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The methoxymethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or catalytic hydrogenation.

Substitution: Nucleophilic reagents such as sodium methoxide or sodium ethoxide.

Major Products

Oxidation: Formation of 2-{(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl}-4-(methoxymethyl)-6-methylpyridine-3-carboxaldehyde.

Reduction: Formation of 2-{(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl}-4-(methoxymethyl)-6-methylpyridine-3-amine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

Ligand Design: This compound can be used as a ligand in coordination chemistry to form metal complexes with potential catalytic properties.

Biology

Antimicrobial Agents: The compound has shown potential as an antimicrobial agent due to its ability to interact with bacterial cell membranes.

Medicine

Anticancer Research: Preliminary studies suggest that this compound may have anticancer properties by inducing apoptosis in cancer cells.

Industry

Material Science: The compound can be used in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 2-{(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl}-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile involves its interaction with specific molecular targets. For example, in antimicrobial applications, the compound disrupts bacterial cell membranes, leading to cell lysis. In anticancer research, it induces apoptosis by activating caspase pathways.

Comparison with Similar Compounds

Similar Compounds

2-{(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl}-4-methylpyridine-3-carbonitrile: Lacks the methoxymethyl group.

2-{(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl}-4-(methoxymethyl)-6-methylpyridine-3-carboxaldehyde: Contains an aldehyde group instead of a nitrile group.

Uniqueness

The presence of the methoxymethyl group and the nitrile group in 2-{(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl}-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile makes it unique compared to its analogs